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Compound Name:
3-Chloro-4-(2-

methylpropoxy)aniline

CAS No.: 5493-76-5

Cat. No.: B3144295

Get Quote

In the landscape of medicinal chemistry, substituted anilines are a cornerstone class of

intermediates, providing a versatile scaffold for the synthesis of a vast array of bioactive

molecules.[1] Their utility spans pharmaceuticals, agrochemicals, and advanced materials. The

specific compound, 3-Chloro-4-(2-methylpropoxy)aniline (also known as 3-chloro-4-

isobutoxyaniline), presents a unique combination of structural features that make it a valuable

building block for drug development professionals.

The strategic placement of a chlorine atom at the 3-position and an isobutoxy group at the 4-

position on the aniline ring imparts specific electronic and steric properties. The chloro group,

being electron-withdrawing, can influence the pKa of the amine and provide a potential vector

for halogen bonding or metabolic blocking.[2] Conversely, the isobutoxy group is a moderately

lipophilic moiety that can enhance the compound's ability to cross cellular membranes,

potentially improving the pharmacokinetic profile of derivative molecules.[1] This guide provides

a comprehensive overview of a robust synthetic pathway for 3-Chloro-4-(2-
methylpropoxy)aniline, detailed protocols for its characterization, and an exploration of its
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application as a key intermediate in the synthesis of targeted therapeutics, such as kinase

inhibitors.[3]

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of the intermediate is

fundamental to its successful application in multi-step synthesis.

Property Value Reference

CAS Number 5493-76-5

Molecular Formula C₁₀H₁₄ClNO

Molecular Weight 199.68 g/mol

Appearance
Typically a solid, may be a pale

yellow or brown liquid

Synonyms 3-chloro-4-isobutoxyaniline

InChI Key
TXBJPPNVNUGOMN-

UHFFFAOYSA-N

Predicted Spectroscopic Data
While experimental spectra for this specific molecule are not widely published, a reliable

prediction of its key spectroscopic features can be made based on the analysis of analogous

compounds.[1]
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Spectroscopic Technique Predicted Data

¹H NMR

Aromatic protons (~6.5-7.0 ppm), Amine protons

(broad singlet, ~3.5-4.5 ppm), Methylene

protons of isobutoxy group (-CH₂-, ~3.8 ppm,

doublet), Methine proton of isobutoxy group (-

CH-, ~2.0 ppm, multiplet), Methyl protons of

isobutoxy group (-CH₃, ~1.0 ppm, doublet).

¹³C NMR
Six distinct aromatic carbon signals, four signals

corresponding to the isobutoxy group carbons.

Mass Spectrometry (MS)

Molecular ion peak (M+) corresponding to the

molecular weight (199.68), with a characteristic

M+2 isotope pattern for the single chlorine atom.

Infrared (IR)

Characteristic peaks for N-H stretching of the

primary amine (~3300-3500 cm⁻¹), C-O-C

stretching of the ether (~1200-1250 cm⁻¹), and

C-Cl stretching (~700-800 cm⁻¹).

Proposed Synthetic Pathway and Protocols
A plausible and efficient synthesis of 3-Chloro-4-(2-methylpropoxy)aniline can be achieved

via a two-step process starting from the readily available 2-chloro-4-nitrophenol. This pathway

involves a Williamson ether synthesis followed by the chemical reduction of the nitro group.[1]

This strategy is widely adopted for the synthesis of substituted anilines due to its high yields

and operational simplicity.
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Step 1: Williamson Ether Synthesis

Step 2: Nitro Group Reduction

2-Chloro-4-nitrophenol

3-Chloro-4-(2-methylpropoxy)nitrobenzene

Isobutyl bromide, K₂CO₃, DMF

3-Chloro-4-(2-methylpropoxy)aniline

Fe, NH₄Cl, EtOH/H₂O

Click to download full resolution via product page

Overall synthetic workflow for 3-Chloro-4-(2-methylpropoxy)aniline.

Protocol 1: Synthesis of 3-Chloro-4-(2-
methylpropoxy)nitrobenzene
Objective: To introduce the 2-methylpropoxy (isobutoxy) group via a Williamson ether

synthesis.

Rationale: This reaction proceeds via an Sₙ2 mechanism where the phenoxide, generated in

situ by a base, acts as a nucleophile, attacking the primary carbon of isobutyl bromide.

Potassium carbonate (K₂CO₃) is a suitable base as it is strong enough to deprotonate the

phenol but mild enough to avoid side reactions. Dimethylformamide (DMF) is an excellent polar

aprotic solvent for this reaction, facilitating the dissolution of the reagents and promoting the

Sₙ2 pathway.
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Methodology:

Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-

chloro-4-nitrophenol (1.0 eq), potassium carbonate (1.5 eq), and DMF.

Reagent Addition: Stir the mixture at room temperature for 15 minutes. Add isobutyl bromide

(1.2 eq) dropwise to the suspension.

Reaction: Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) until the starting phenol is

consumed.

Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture

into a beaker containing cold water, which will precipitate the product.

Isolation: Filter the solid precipitate, wash thoroughly with water to remove inorganic salts

and residual DMF, and dry under vacuum.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to afford pure 3-chloro-4-(2-methylpropoxy)nitrobenzene.

Protocol 2: Synthesis of 3-Chloro-4-(2-
methylpropoxy)aniline
Objective: To reduce the nitro group of the intermediate to a primary amine.

Rationale: The reduction of an aromatic nitro group is a common and critical transformation.

While various methods exist (e.g., catalytic hydrogenation), reduction using iron powder in the

presence of an electrolyte like ammonium chloride (NH₄Cl) in a mixed solvent system is a

classic, cost-effective, and highly efficient method.[4][5] The iron acts as the reducing agent,

being oxidized in the process, while the ethanol/water mixture provides a suitable medium for

the reaction.

Methodology:

Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add

the 3-chloro-4-(2-methylpropoxy)nitrobenzene (1.0 eq), iron powder (3.0-4.0 eq), and
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ammonium chloride (0.5 eq).

Solvent Addition: Add a mixture of ethanol and water (e.g., 4:1 v/v).

Reaction: Heat the mixture to reflux (approximately 80 °C) with vigorous stirring. The reaction

is typically exothermic and should be monitored. Maintain reflux for 2-4 hours, or until TLC

analysis indicates complete consumption of the starting material.

Workup: After cooling, filter the reaction mixture through a pad of celite to remove the iron

salts. Wash the celite pad with ethanol.

Extraction: Concentrate the filtrate under reduced pressure to remove the ethanol. Add water

and ethyl acetate to the residue. Basify the aqueous layer with a saturated solution of

sodium bicarbonate (NaHCO₃) to a pH > 7.

Isolation: Separate the organic layer. Extract the aqueous layer twice more with ethyl

acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure to yield the crude aniline.

Purification: The product can be purified by flash column chromatography on silica gel using

a hexane/ethyl acetate gradient to afford the final 3-Chloro-4-(2-methylpropoxy)aniline.[6]

Application in the Synthesis of Kinase Inhibitors
Functionalized anilines are pivotal in the synthesis of modern kinase inhibitors, often forming

the core structure that anchors the molecule within the ATP-binding pocket of the target

enzyme.[3][7] 3-Chloro-4-(2-methylpropoxy)aniline is an ideal intermediate for coupling with

heterocyclic systems, such as quinazolines, to form potent inhibitors. For instance, in the

synthesis of drugs like Lapatinib and Gefitinib, an aniline derivative is coupled to a 4-

chloroquinazoline core via a nucleophilic aromatic substitution (SₙAr) reaction.[7][8]
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Nucleophilic Aromatic Substitution (SNAr)

3-Chloro-4-(2-methylpropoxy)aniline

Kinase Inhibitor Scaffold
(4-Anilinoquinazoline)

Substituted 4-Chloroquinazoline

Click to download full resolution via product page

Application in forming a 4-anilinoquinazoline kinase inhibitor core.

This SₙAr reaction is highly effective, where the nucleophilic aniline displaces the chlorine atom

at the C4 position of the quinazoline ring, a position activated towards nucleophilic attack by

the adjacent ring nitrogens.[8] The specific substituents on the aniline, in this case, the chloro

and isobutoxy groups, are crucial for modulating the final compound's binding affinity,

selectivity, and pharmacokinetic properties.

Quality Control and Analytical Protocols
Ensuring the purity and identity of the synthesized intermediate is critical before its use in

subsequent synthetic steps, as impurities can lead to side reactions and complicate

purification.[9] High-Performance Liquid Chromatography (HPLC) is the recommended method

for purity analysis.

Protocol 3: HPLC Purity Analysis
Objective: To determine the purity of synthesized 3-Chloro-4-(2-methylpropoxy)aniline.

Rationale: A reverse-phase HPLC (RP-HPLC) method using a C18 column is highly effective

for separating non-polar to moderately polar organic molecules like substituted anilines from
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potential impurities.[9] Gradient elution allows for the efficient separation of compounds with a

range of polarities.

Parameter Recommended Condition

Column C18, 4.6 x 250 mm, 5 µm particle size

Mobile Phase
A: Water (with 0.1% TFA or Formic Acid) B:

Acetonitrile (with 0.1% TFA or Formic Acid)

Gradient
Start with 30% B, ramp to 95% B over 20

minutes, hold for 5 minutes.

Flow Rate 1.0 mL/min

Detection UV at 254 nm

Injection Volume 10 µL

Column Temperature 30 °C

Methodology:

Standard Preparation: Accurately weigh and dissolve a reference standard of 3-Chloro-4-(2-
methylpropoxy)aniline in the mobile phase (initial conditions) to prepare a stock solution of

1 mg/mL. Prepare a working standard of 0.1 mg/mL by further dilution.

Sample Preparation: Prepare the synthesized sample to be analyzed at a concentration of

approximately 0.1 mg/mL in the mobile phase.

Chromatographic Run: Inject the standard and sample solutions into the HPLC system and

run the gradient method.

Data Analysis: Determine the purity of the sample by calculating the area percentage of the

main peak relative to the total peak area in the chromatogram.[9] The identity of the peak

can be confirmed by comparing its retention time to that of the reference standard.
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HPLC Analysis Workflow

Prepare Standard &
Sample Solutions (0.1 mg/mL) Inject into HPLC System Run Gradient Method Detect at 254 nm Integrate Peaks &

Calculate Area % Report Purity

Click to download full resolution via product page

Workflow for HPLC purity analysis.

Troubleshooting and Stability Considerations
Aniline derivatives can be susceptible to degradation, particularly oxidation, which often results

in discoloration (darkening) of the material.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b3144295/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-functionalized-anilines-in-modern-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3144295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Potential Cause
Recommended
Solution

Reference

Product Discoloration

Oxidation due to

exposure to air and/or

light.

Store the final product

under an inert

atmosphere (e.g.,

nitrogen or argon) in a

sealed, amber-colored

vial at reduced

temperatures.

Low Yield in

Reduction Step

Incomplete reaction;

deactivation of iron

surface.

Ensure vigorous

stirring; briefly acid-

wash the iron powder

before use to activate

the surface.

[4]

Inconsistent HPLC

Results

On-column

degradation or

instability in an acidic

mobile phase.

Use a mobile phase

with a neutral pH

buffer if instability is

observed. Analyze

samples promptly

after preparation.

[10]

Side Products in Ether

Synthesis

Competitive N-

alkylation if starting

from the

corresponding

aminophenol.

The proposed route

(etherification of

nitrophenol followed

by reduction) avoids

this issue by having

the nitro group

present instead of the

amine during

alkylation.

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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